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Compound of Interest

Compound Name: 1-(Methylsulfonyl)piperidin-4-ol

Cat. No.: B1321963 Get Quote

Technical Guide: 1-(Methylsulfonyl)piperidin-4-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical characterization of 1-(Methylsulfonyl)piperidin-4-ol, a key intermediate in

medicinal chemistry.

Core Compound Data
1-(Methylsulfonyl)piperidin-4-ol is a heterocyclic compound featuring a piperidine ring N-

substituted with a methylsulfonyl group and a hydroxyl group at the 4-position. These functional

groups make it a valuable building block for the synthesis of various pharmaceutical agents,

including kinase inhibitors and central nervous system drugs.[1]

Quantitative Data Summary
The fundamental molecular properties of 1-(Methylsulfonyl)piperidin-4-ol are summarized in

the table below.
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Property Value Source

Molecular Formula C₆H₁₃NO₃S PubChem

Molecular Weight 179.24 g/mol PubChem

CAS Number 141482-19-1 MySkinRecipes[1]

Synthesis and Experimental Protocols
The synthesis of 1-(Methylsulfonyl)piperidin-4-ol can be achieved through the sulfonylation

of a piperidine precursor. The following is a representative experimental protocol based on

general methods for the synthesis of N-sulfonylated piperidine derivatives.

General Synthesis Workflow
The logical flow for the synthesis of 1-(Methylsulfonyl)piperidin-4-ol is depicted in the

diagram below. The process begins with the reaction of the starting materials, followed by a

reaction workup to isolate the crude product, and concludes with purification to obtain the final

compound.

Starting Materials:
- Piperidin-4-ol

- Methanesulfonyl Chloride
- Base (e.g., Triethylamine)

- Solvent (e.g., Dichloromethane)

Reaction MixtureCombine and Stir
Aqueous Workup:

- Wash with diluted HCl
- Wash with saturated NaHCO₃

- Wash with brine

After 1-2h Drying and
Concentration

Separate Organic Layer
Purification:

- Column Chromatography or
- Recrystallization

Crude Product Final Product:
1-(Methylsulfonyl)piperidin-4-ol

Pure Compound

Click to download full resolution via product page

Caption: General synthesis workflow for 1-(Methylsulfonyl)piperidin-4-ol.

Detailed Experimental Protocol: Synthesis of N-
Sufonylated Piperidines
This protocol is a general representation for the synthesis of N-sulfonylated piperidines and can

be adapted for 1-(Methylsulfonyl)piperidin-4-ol.

Materials:
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Piperidin-4-ol

Methanesulfonyl chloride

Triethylamine (or another suitable base)

Dichloromethane (DCM) (or another suitable aprotic solvent)

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve piperidin-4-ol (1 equivalent) in

dichloromethane.

Addition of Base: Add triethylamine (1.2 equivalents) to the solution and stir at room

temperature.

Addition of Sulfonylating Agent: Slowly add methanesulfonyl chloride (1.1 equivalents) to the

reaction mixture. The reaction is typically exothermic, and cooling in an ice bath may be

necessary.

Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).

Workup:
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Once the reaction is complete, wash the organic layer sequentially with 1M HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄.

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure 1-
(Methylsulfonyl)piperidin-4-ol.

Analytical Characterization
The identity and purity of the synthesized 1-(Methylsulfonyl)piperidin-4-ol should be

confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to confirm the molecular structure of the final compound.

High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the

purity of the compound. For compounds lacking a UV chromophore, a charged aerosol

detector (CAD) can be used.[2]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

synthesized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-(Methylsulfonyl)piperidin-4-ol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321963#1-methylsulfonyl-piperidin-4-ol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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